Cas no 2229639-15-8 (1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine)

• Product Name: 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine
• CAS No: 2229639-15-8
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• CID: 5965931
• PubChem ID: 165992879
• Update Time: 2025-05-28

1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine
• 2229639-15-8
• EN300-1959126

• Inchi： 1S/C12H12F3NO/c1-7-8-4-2-3-5-9(8)17-10(7)6-11(16)12(13,14)15/h2-5,11H,6,16H2,1H3
• InChI Key： PWZOUAMZHYJAAV-UHFFFAOYSA-N
• SMILES： FC(C(CC1=C(C)C2C=CC=CC=2O1)N)(F)F

Computed Properties

• Exact Mass: 243.08709849g/mol
• Monoisotopic Mass: 243.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine

Comprehensive Overview of 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine (CAS No. 2229639-15-8)

The compound 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine (CAS No. 2229639-15-8) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzofuran core and a trifluoromethyl group, makes it a subject of interest for scientists exploring novel bioactive compounds. The presence of the 3-methyl-1-benzofuran-2-yl moiety enhances its lipophilicity, which is crucial for membrane permeability in drug design.

Recent trends in drug discovery highlight the growing demand for fluorinated compounds due to their enhanced metabolic stability and bioavailability. 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine aligns with this trend, as its trifluoro group can improve pharmacokinetic properties. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the benzofuran scaffold's prevalence in neuroactive molecules.

The synthesis of CAS No. 2229639-15-8 involves multi-step organic reactions, including the introduction of the trifluoromethyl group via nucleophilic substitution or radical pathways. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring purity and structural integrity. Its amine functionality also opens doors for further derivatization, making it a versatile intermediate in medicinal chemistry.

In agrochemical research, 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine is being investigated for its potential as a plant growth regulator or pesticide. The benzofuran ring is known to interact with biological targets in pests, while the trifluoromethyl group can enhance environmental stability. This dual functionality positions the compound as a candidate for sustainable crop protection solutions.

From an environmental perspective, the biodegradability and ecotoxicity of fluorinated compounds like CAS No. 2229639-15-8 are under scrutiny. Regulatory agencies emphasize the need for green chemistry approaches in their synthesis and application. Researchers are exploring catalytic methods to reduce waste and energy consumption during production, addressing concerns about the environmental footprint of trifluoromethylated molecules.

The commercial availability of 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine is limited, reflecting its status as a research-grade chemical. However, its structural features align with the pharmaceutical industry's focus on fluorine-containing drugs, which account for over 20% of FDA-approved medications. This statistic underscores the importance of compounds like CAS No. 2229639-15-8 in modern drug development pipelines.

Future research directions for 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine may include computational modeling to predict its binding affinity with biological targets, as well as structure-activity relationship (SAR) studies to optimize its properties. The integration of AI-driven drug discovery tools could accelerate these investigations, leveraging the compound's modular structure for virtual screening campaigns.

In summary, 1,1,1-trifluoro-3-(3-methyl-1-benzofuran-2-yl)propan-2-amine (CAS No. 2229639-15-8) represents a promising scaffold at the intersection of medicinal and agrochemical innovation. Its benzofuran core and trifluoromethyl group offer multiple avenues for exploration, from CNS drug candidates to next-generation crop protection agents. As the scientific community continues to prioritize fluorine chemistry, this compound is poised to contribute to advancements in multiple fields.